Cas no 252557-66-7 (Dichloro Chlorimuron)

• Product Name: Dichloro Chlorimuron
• CAS No: 252557-66-7
• MF: C₁₄H₁₂Cl₂N₄O₅S
• MW: 419.239879608154
• CID: 4740156
• Update Time: 2025-10-29

Dichloro Chlorimuron Chemical and Physical Properties

Names and Identifiers

• Chlorimuron Impurity 2
• Dichloro Chlorimuron

• Inchi： 1S/C14H12Cl2N4O5S/c1-2-25-12(21)8-5-3-4-6-9(8)26(23,24)20-14(22)19-13-17-10(15)7-11(16)18-13/h3-7H,2H2,1H3,(H2,17,18,19,20,22)
• InChI Key： CYTWFZAPQDSAHQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1S(NC(NC1=NC(Cl)=CC(Cl)=N1)=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas Pyrimidinyl-2-sulfonylureas

Additional information on Dichloro Chlorimuron

Dichloro Chlorimuron: A Comprehensive Overview

Dichloro Chlorimuron, identified by the CAS number 252557-66-7, is a specialized compound that has garnered significant attention in recent years due to its unique properties and applications. This compound is a derivative of chlorimuron, a well-known herbicide, and its dichlorinated form introduces enhanced stability and efficacy in various industrial and agricultural settings. The structure of Dichloro Chlorimuron consists of a chlorinated aromatic ring system, which contributes to its chemical stability and reactivity under specific conditions.

Recent studies have highlighted the potential of Dichloro Chlorimuron in weed control applications, particularly in large-scale agricultural systems. Researchers have found that this compound exhibits selective toxicity towards certain plant species, making it an ideal candidate for integrated pest management strategies. The dichlorinated structure of Dichloro Chlorimuron enhances its ability to disrupt essential biochemical pathways in target weeds without significantly affecting crops, thus minimizing yield losses and promoting sustainable farming practices.

In addition to its agricultural applications, Dichloro Chlorimuron has shown promise in the field of environmental chemistry. Scientists are exploring its role as a stabilizing agent in the degradation of persistent organic pollutants (POPs). By incorporating Dichloro Chlorimuron into remediation processes, researchers aim to accelerate the breakdown of hazardous chemicals in soil and water systems, thereby reducing their long-term ecological impact. This application underscores the compound's versatility and its potential to address pressing environmental challenges.

The synthesis of Dichloro Chlorimuron involves a multi-step process that includes chlorination reactions under controlled conditions. Recent advancements in catalytic techniques have enabled the production of higher purity grades of this compound, which is crucial for maintaining its efficacy in various applications. Researchers are also investigating alternative synthesis pathways that could reduce production costs and improve scalability, making Dichloro Chlorimuron more accessible for widespread use.

One of the most intriguing aspects of Dichloro Chlorimuron is its potential in pharmaceutical research. Preliminary studies suggest that this compound may possess anti-inflammatory properties, which could be harnessed for developing new drug candidates. Although more research is needed to fully understand its pharmacological effects, these findings open up exciting possibilities for Dichloro Chlorimuron in the medical field.

From an environmental standpoint, understanding the fate and transport of Dichloro Chlorimuron is critical for ensuring its safe use. Recent modeling studies have provided insights into how this compound behaves in different environmental compartments, such as soil, water, and air. These studies indicate that Dichloro Chlorimuron has a moderate persistence in the environment, with degradation rates influenced by factors such as temperature, pH levels, and microbial activity.

In conclusion, Dichloro Chlorimuron (CAS No: 252557-66-7) is a versatile compound with a wide range of applications across industries. Its unique chemical properties make it an invaluable tool in agriculture, environmental remediation, and pharmaceutical research. As researchers continue to explore its potential, Dichloro Chlorimuron is poised to play an increasingly important role in addressing global challenges related to food security, environmental sustainability, and human health.